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Compound of Interest

Compound Name:
2-(3-Bromophenyl)-2-

(methylamino)acetamide

CAS No.: 1218221-61-4

Cat. No.: B1528593

Get Quote

CAS Registry Number: 1218221-61-4 Chemical Formula: C

H

BrN

O Molecular Weight: 243.10 g/mol Class:

-Amino Amide / Phenylacetamide Derivative[1]

Executive Summary & Strategic Rationale
This technical guide outlines the framework for the preliminary study of 2-(3-Bromophenyl)-2-
(methylamino)acetamide, a structural analog belonging to the

-amino amide class. This chemical class has historically yielded significant central nervous
system (CNS) active agents, including anticonvulsants (e.g., Remacemide) and NMDA receptor
modulators.
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The presence of the 3-bromophenyl moiety suggests enhanced lipophilicity compared to the

unsubstituted parent, potentially improving Blood-Brain Barrier (BBB) permeability. The

-methylamino group is a critical pharmacophore often associated with increased potency and
metabolic variability in psychoactive substances.

Primary Objective: To establish a rigorous, self-validating workflow for the synthesis,

physicochemical characterization, and initial pharmacological screening of this specific

chemical entity (NCE).

Chemical Synthesis & Structural Validation
To ensure reproducibility, we employ a modified Strecker Synthesis route followed by controlled

partial hydrolysis. This pathway is chosen over direct amidation of alpha-bromo esters due to

the instability of the secondary amine intermediate in that specific environment.

Synthetic Pathway (Protocol)
Step 1: Formation of the

-Aminonitrile

Reagents: 3-Bromobenzaldehyde (1.0 eq), Methylamine (hydrochloride salt, 1.2 eq),

Potassium Cyanide (KCN, 1.2 eq), Methanol/Water (1:1).

Procedure: Dissolve 3-bromobenzaldehyde in MeOH. Add methylamine and stir for 30 min to

form the imine in situ. Add aqueous KCN dropwise at 0°C.

Causality: The in situ formation of the imine prevents side reactions. Low temperature

controls the exotherm of the cyanide addition.

Yield: Isolate 2-(3-bromophenyl)-2-(methylamino)acetonitrile via extraction (DCM).

Step 2: Controlled Hydrolysis to Amide

Reagents:

-Aminonitrile (from Step 1), H
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SO

(conc.), Ice.

Procedure: Dissolve the nitrile in conc. H

SO

at 0°C. Stir for 4-6 hours. Pour onto crushed ice and neutralize with NH

OH to pH 9.

Critical Control Point: Do not heat. Heating will hydrolyze the amide further to the carboxylic

acid (3-bromophenylglycine derivative), drastically altering the pharmacokinetics.

Purification: Recrystallization from Ethanol/EtOAc.

Visualization: Synthesis Workflow

3-Bromobenzaldehyde Imine Intermediate
(Transient)

+ MeNH2 α-Aminonitrile
(Precursor)

+ KCN Hydrolysis
(Conc. H2SO4, 0°C)

2-(3-Bromophenyl)-2-
(methylamino)acetamide

Neutralization (NH4OH)

Click to download full resolution via product page

Figure 1: Step-wise synthesis via the Strecker reaction. Note the temperature control at the

hydrolysis step to prevent carboxylic acid formation.

Physicochemical Profiling & Stability
Before biological testing, the compound must pass "Go/No-Go" stability criteria.

Analytical Characterization Table
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Parameter Method
Acceptance
Criteria

Rationale

Purity HPLC-UV (254 nm) > 98.5%

Impurities (e.g.,

cyanide traces) can

cause false positives

in toxicity assays.

Identity 1H-NMR (DMSO-d6) Confirmed Structure

Verify the amide

protons (broad singlet

~7.0-7.5 ppm) and N-

methyl singlet (~2.3

ppm).

LogP (Calc) In Silico / Shake Flask 1.5 - 2.5

Optimal range for

CNS penetration

(Lipinski’s Rule of 5).

Aq. Solubility
Kinetic Solubility

(PBS)
> 50 µM

Required for reliable

in vitro assay dosing

without precipitation.

Metabolic Stability (Microsomal Assay)
The N-methyl group is a metabolic "soft spot," susceptible to N-demethylation by CYP450

enzymes.

Protocol: Incubate 1 µM test compound with human liver microsomes (HLM) and NADPH at

37°C.

Sampling: 0, 15, 30, 60 min. Quench with Acetonitrile.

Analysis: LC-MS/MS monitoring parent depletion.

Interpretation: High clearance (> 20 mL/min/kg) indicates short half-life, necessitating a

prodrug strategy or dosing adjustment.

Pharmacological Screening Framework
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Given the structural similarity to Remacemide and Glycine transporter inhibitors, the screening

cascade focuses on Excitatory Amino Acid (EAA) pathways.

Target Prediction & Mechanism
The 3-bromo substitution often enhances binding affinity at hydrophobic pockets within the

NMDA receptor (Glycine site) or Voltage-Gated Sodium Channels (VGSC).

In Vitro Screening Workflow (Tier 1)

Safety & ADME (Tier 0) Efficacy Targets (Tier 1)

Test Compound
(CAS 1218221-61-4)

Cytotoxicity
(HEK293)

hERG Inhibition
(Cardiotoxicity)

NMDA Binding
(Glycine Site)

Na+ Channel
(Site 2)

Lead Selection

IC50 > 50µM IC50 > 10µM Ki < 1µM

Click to download full resolution via product page

Figure 2: Tier 1 Screening Cascade. Priority is placed on ruling out cardiotoxicity (hERG)

before efficacy confirmation.

In Vivo Exploratory Study (Tier 2)
Note: All in vivo studies must comply with IACUC regulations.

The Modified Irwin Test: This observational battery is the "gold standard" for profiling novel

CNS agents.

Dose Range: 10, 30, 100 mg/kg (i.p.) in mice.

Observations:
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Sedation/Ataxia: Indicates Na+ channel blockade (similar to Carbamazepine).

Stereotypy/Hyperlocomotion: Indicates dopaminergic activity (unlikely for amides, but

possible if metabolized to amines).

Convulsions: Toxicity marker.

Anticonvulsant Assay (MES Test):

If sedation is minimal, test protection against Maximal Electroshock Seizure (MES). This

validates the "Anticonvulsant" hypothesis derived from the Remacemide scaffold.

Safety & Handling Protocols
Hazard Classification: As an alpha-amino amide with a halogenated aromatic ring, treat as

Acute Toxin (Oral) and Skin Irritant until proven otherwise.

Engineering Controls: All synthesis steps involving KCN (Step 1) must be performed in a

certified fume hood with a cyanide antidote kit available immediately.

Waste Disposal: Aqueous waste from Step 1 contains cyanide residues; treat with bleach

(sodium hypochlorite) to oxidize cyanide to cyanate before disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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